Cas no 1476028-21-3 ((S)-4-Boc-3-carbamoylmorpholine)

• Product Name: (S)-4-Boc-3-carbamoylmorpholine
• CAS No: 1476028-21-3
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD26406366
• CID: 3164722
• PubChem ID: 66577077
• Update Time: 2025-08-04

(S)-4-Boc-3-carbamoylmorpholine Chemical and Physical Properties

Names and Identifiers

• (S)-4-Boc-3-carbamoylmorpholine
• 4-Morpholinecarboxylic acid, 3-(aminocarbonyl)-, 1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-carbamoylmorpholine-4-carboxylate
• DTXSID001135866
• 1476028-21-3
• (S)-tert-Butyl 3-carbamoylmorpholine-4-carboxylate
• SCHEMBL16604806
• (S)-tert-Butyl3-carbamoylmorpholine-4-carboxylate

• MDL： MFCD26406366
• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(14)12-4-5-15-6-7(12)8(11)13/h7H,4-6H2,1-3H3,(H2,11,13)/t7-/m0/s1
• InChI Key： AMDFBQXRVZTTKM-ZETCQYMHSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](C(N)=O)C1

Computed Properties

• Exact Mass: 230.12665706Da
• Monoisotopic Mass: 230.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.9Ų

Additional information on (S)-4-Boc-3-carbamoylmorpholine

Professional Introduction to (S)-4-Boc-3-carbamoylmorpholine (CAS No. 1476028-21-3)

(S)-4-Boc-3-carbamoylmorpholine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1476028-21-3, is a derivative of morpholine featuring both a Boc (tert-butoxycarbonyl) protecting group and a carbamoyl moiety. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders.

The significance of (S)-4-Boc-3-carbamoylmorpholine lies in its stereochemical configuration, which is crucial for the biological activity of many pharmaceutical agents. The (S)-configuration ensures optimal binding affinity and efficacy when incorporated into drug candidates. This stereochemistry is particularly important in the realm of chiral drugs, where the difference between enantiomers can lead to vastly different pharmacological outcomes. The Boc group serves as an effective protecting group for amine functionalities, allowing for selective modifications during synthetic pathways while maintaining the integrity of the overall molecular structure.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of morpholine derivatives. These compounds have shown promise in modulating various biological pathways, including those involved in pain perception, neurotransmitter release, and immune response. The incorporation of functional groups such as the carbamoyl moiety enhances the solubility and bioavailability of these molecules, making them more suitable for clinical applications.

One of the most compelling aspects of (S)-4-Boc-3-carbamoylmorpholine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain syndromes. The Boc-protected amine group allows for further functionalization via coupling reactions with carboxylic acids or other electrophiles, enabling the construction of diverse molecular architectures.

The latest advancements in synthetic methodologies have further highlighted the utility of (S)-4-Boc-3-carbamoylmorpholine. For instance, asymmetric hydrogenation techniques have been employed to enhance the yield and purity of enantiomerically pure morpholine derivatives. These methods leverage transition metal catalysts to selectively convert prochiral substrates into desired stereoisomers, reducing the need for costly chiral resolution processes. Such innovations have not only improved the efficiency of drug synthesis but also reduced environmental impact by minimizing waste generation.

Another area where (S)-4-Boc-3-carbamoylmorpholine has made significant contributions is in the development of central nervous system (CNS) therapeutics. Morpholine derivatives have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to their ability to cross the blood-brain barrier and interact with neuronal receptors. The carbamoyl group enhances metabolic stability, ensuring prolonged circulation and improved therapeutic efficacy. Preclinical studies have demonstrated promising results when this compound is used as a scaffold for designing novel neuroprotective agents.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new applications for morpholine-based compounds. Collaborative efforts between academic institutions and biotechnology companies have led to several groundbreaking discoveries. For example, recent studies have identified that derivatives of (S)-4-Boc-3-carbamoylmorpholine exhibit potent anti-inflammatory properties by selectively inhibiting microsomal prostaglandin E synthase-1 (mPGES-1). This enzyme plays a critical role in mediating inflammation and pain responses, making it an attractive target for developing next-generation anti-inflammatory drugs.

The versatility of (S)-4-Boc-3-carbamoylmorpholine extends beyond its use as an intermediate in drug synthesis. It has also been employed in material science applications, where morpholine derivatives contribute to the development of advanced polymers and coatings with enhanced durability and chemical resistance. These materials find applications in industries ranging from automotive manufacturing to aerospace engineering, showcasing the broad utility of this compound beyond pharmaceuticals.

In conclusion, (S)-4-Boc-3-carbamoylmorpholine (CAS No. 1476028-21-3) represents a cornerstone in modern medicinal chemistry. Its unique structural features and stereochemical properties make it an indispensable tool for researchers developing innovative therapeutic agents. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in addressing some of today's most pressing medical challenges.